1-Bromo-3-(trichloromethoxy)-5-(trifluoromethyl)benzene
Overview
Description
1-Bromo-3-(trichloromethoxy)-5-(trifluoromethyl)benzene is a useful research compound. Its molecular formula is C8H3BrCl3F3O and its molecular weight is 358.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Organometallic Synthesis
1-Bromo-3,5-bis(trifluoromethyl)benzene, a compound closely related to 1-Bromo-3-(trichloromethoxy)-5-(trifluoromethyl)benzene, has been identified as a versatile starting material in organometallic synthesis. It is selectively prepared and used in a variety of synthetically useful reactions, including those involving phenylmagnesium, phenyllithium, and phenylcopper intermediates (Porwisiak & Schlosser, 1996).
Aryne Chemistry
1-Bromo-3-(trifluoromethoxy)benzene has been utilized in the generation of arynes, intermediates in organic synthesis. This compound, when treated under specific conditions, generates various phenyllithium intermediates. These intermediates are valuable for further chemical transformations, including the synthesis of naphthalenes and naphthols (Schlosser & Castagnetti, 2001).
Metalation and Site Selectivity
The bromo(trifluoromethyl)benzenes, including 1-bromo-3-(trifluoromethyl)benzene, have been studied for their reactivity in deprotonation reactions adjacent to the halogen substituent. These reactions are significant for establishing site selectivity in chemical synthesis, offering insights into positional ambiguities and reactivity patterns (Mongin, Desponds & Schlosser, 1996).
Organometallic Compounds
Research has been conducted on the synthesis and characterization of organometallic compounds like ethynylferrocene derivatives of tribromobenzene. These compounds, including derivatives of bromo-substituted benzenes, have shown interesting properties in electrochemical studies (Fink et al., 1997).
Properties
IUPAC Name |
1-bromo-3-(trichloromethoxy)-5-(trifluoromethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3BrCl3F3O/c9-5-1-4(7(13,14)15)2-6(3-5)16-8(10,11)12/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBXJPEGKZVAWDD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1OC(Cl)(Cl)Cl)Br)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3BrCl3F3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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